Cas no 492998-68-2 (1H-Pyrazole-1-carboxylicacid,3,5-dimethyl-(9CI))

• Product Name: 1H-Pyrazole-1-carboxylicacid,3,5-dimethyl-(9CI)
• CAS No: 492998-68-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1017602
• PubChem ID: 841314
• Update Time: 2025-04-20

1H-Pyrazole-1-carboxylicacid,3,5-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylicacid,3,5-dimethyl-(9CI)
• 492998-68-2
• AKOS000541055
• 3,5-Dimethyl-1H-pyrazole-1-carboxylic acid
• SCHEMBL4457538

• Inchi： 1S/C6H8N2O2/c1-4-3-5(2)8(7-4)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： WMXDHTDKVGBIBO-UHFFFAOYSA-N
• SMILES： OC(N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų